Cas no 1368142-49-7 (1-(7-bromo-1H-indol-3-yl)ethan-1-amine)

• Product Name: 1-(7-bromo-1H-indol-3-yl)ethan-1-amine
• CAS No: 1368142-49-7
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 5901598
• PubChem ID: 76846663
• Update Time: 2025-06-14

1-(7-bromo-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-MethanaMine, 7-broMo-α-Methyl-
• 1-(7-bromo-1H-indol-3-yl)ethan-1-amine
• EN300-1645229
• 1368142-49-7

• Inchi： 1S/C10H11BrN2/c1-6(12)8-5-13-10-7(8)3-2-4-9(10)11/h2-6,13H,12H2,1H3
• InChI Key： OWCBBDWWLMYOGT-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C(Br)=CC=C2)(N)C

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(7-bromo-1H-indol-3-yl)ethan-1-amine

Comprehensive Overview of 1-(7-bromo-1H-indol-3-yl)ethan-1-amine (CAS No. 1368142-49-7)

1-(7-bromo-1H-indol-3-yl)ethan-1-amine, with the CAS number 1368142-49-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indole amine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of a bromo substituent at the 7-position of the indole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role in developing novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for indole derivatives like 1-(7-bromo-1H-indol-3-yl)ethan-1-amine has surged due to their relevance in drug design and medicinal chemistry. The compound's unique structure allows for selective modifications, enabling scientists to explore its interactions with various biological targets. For instance, its amine functionality provides a versatile handle for further derivatization, which is crucial for optimizing pharmacokinetic properties. This adaptability aligns with current trends in personalized medicine and targeted therapy, where precision and efficacy are paramount.

The synthesis of 1-(7-bromo-1H-indol-3-yl)ethan-1-amine typically involves multi-step organic reactions, including bromination and reductive amination. These processes are optimized to ensure high yield and purity, which are critical for research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality standards. The growing emphasis on green chemistry has also prompted researchers to explore eco-friendly synthetic routes, reducing the environmental footprint of production.

Beyond its synthetic utility, 1-(7-bromo-1H-indol-3-yl)ethan-1-amine has shown promise in preclinical studies. Its structural similarity to naturally occurring tryptamine derivatives suggests potential applications in modulating neurotransmitter systems. This has sparked interest in its use for studying neurodegenerative diseases such as Alzheimer's and Parkinson's, where dysregulation of neurotransmitter pathways is a key factor. Additionally, its pharmacophore features make it a candidate for developing small-molecule inhibitors in oncology research.

The compound's relevance extends to academic research and industrial R&D, where it serves as a building block for more complex molecules. Its CAS number 1368142-49-7 is frequently cited in patent literature, highlighting its importance in intellectual property related to biopharmaceuticals. As the scientific community continues to explore its potential, collaborations between academia and industry are expected to accelerate the translation of findings into practical applications.

In conclusion, 1-(7-bromo-1H-indol-3-yl)ethan-1-amine (CAS No. 1368142-49-7) represents a versatile and valuable compound in modern chemistry and life sciences. Its unique properties and broad applicability make it a focal point for innovation in drug development and biochemical research. As advancements in computational chemistry and high-throughput screening continue to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing scientific knowledge.